1-(6-Methylimidazo[2,1-b][1,3]thiazol-5-yl)ethanone

• IUPAC Name: 1-(6-methylimidazo[2,1-b][1,3]thiazol-5-yl)ethanone
• InChI: InChI=1S/C8H8N2OS/c1-5-7(6(2)11)10-3-4-12-8(10)9-5/h3-4H,1-2H3
• InChI Key: UOGOENQNMWUIRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CSC2=N1)C(=O)C
• Molecular Formula: C8H8N2OS
• DSSTOX Substance ID: DTXSID60407859
• Molecular Weight: 180.23 g/mol
• CAS RN: 57738-11-1

Description

“1-(6-Methylimidazo[2,1-b][1,3]thiazol-5-yl)ethanone” is a chemical compound with the molecular formula C8H8N2OS. It has a molecular weight of 180.23 g/mol. The compound is also known by several synonyms, including “1-(6-Methylimidazo[2,1-b]thiazol-5-yl)ethanone” and “1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-one” among others.

Molecular Structure Analysis

The InChI string for “1-(6-Methylimidazo[2,1-b][1,3]thiazol-5-yl)ethanone” is "InChI=1S/C8H8N2OS/c1-5-7(6(2)11)10-3-4-12-8(10)9-5/h3-4H,1-2H3". Its canonical SMILES string is "CC1=C(N2C=CSC2=N1)C(=O)C".

Physical And Chemical Properties Analysis

“1-(6-Methylimidazo[2,1-b][1,3]thiazol-5-yl)ethanone” has a topological polar surface area of 62.6 Ų. It has no hydrogen bond donors and has 3 hydrogen bond acceptors. The compound has a rotatable bond count of 1. Its exact mass and monoisotopic mass are both 180.03573406 g/mol.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of New Derivatives and Their Biological Activities : A study by Abdel‐Aziz et al. (2011) explored the synthesis of new derivatives from 1-(6-Bromo-3-methyl-1,3-thiazolo[3,2-a]benzimidazol-2-yl)ethanone, demonstrating their potent immunosuppressive and immunostimulatory activities against macrophages and T-lymphocytes. Some compounds showed significant inhibition of LPS-stimulated NO generation and had strong cytotoxicity against various cancer cell lines, indicating their multipotent properties with promising biological activities (Abdel‐Aziz et al., 2011).

• Microwave-assisted Synthesis for Anti-Breast Cancer Agents : Mahmoud et al. (2021) described the microwave-assisted synthesis of thiazolyl(hydrazonoethyl)thiazoles, starting from 1-(4-methyl-2-(2-(1-(thiophen-2-yl)ethylidene)hydrazinyl) thiazol-5-yl)ethanone, which were evaluated for their antitumor activities against MCF-7 tumor cells. The study revealed promising activities for several compounds when compared to reference drugs (Mahmoud et al., 2021).

• Synthesis and Antimicrobial, Antioxidant Activities : Abdel-Wahab et al. (2011) focused on the synthesis of new imidazole-based heterocycles, demonstrating their antimicrobial, antioxidant, anti-hemolytic, and cytotoxic activities. Compounds showed excellent antibacterial activity and potent antioxidative activity, highlighting their potential in medical applications (Abdel-Wahab et al., 2011).

Synthesis routes and methods

Procedure details

2-Aminothiazole was recrystallized from anhydrous ethanol, filtered and dried before use. A solution of 2-aminothiazole (16) (20.9 g, 202.4 mmoL) and 3-Chloro-2,5-pentanedione (2) (33.7 g, 97%, 242.9 mmol, 1.2 eq) in 180 mL of anhydrous ethanol was refluxed for 72 h in an oil bath. The black reaction mixture was cooled and concentrated under reduced pressure. The residue was treated with saturated sodium bicarbonate solution in portions, and then extracted with dichloromethane. The organic phase was dried and concentrated. The residue was purified by flash chromatography on a silica gel column using dichloromethane-methanol (80:1). The product fractions were collected (TLC, Rf 0.60 neutral form; Rf=0.5 salt form, dichloromethane-methanol 40:1) and concentrated providing white solid product 17 in 11.7% yield, 1.6 g neutral form and 3.2 g salt form. 1H NMR (CDCl3) δ 2.55 (s, 3H, 5-COCH3), 2.70 (s, 3H, 6-CH3), 6.78 (d, 1H, J=4.8 Hz), 8.39 (d, 1H, J=4.8 Hz).